2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C24H24N4O4/c1-4-16-5-8-18(9-6-16)25-23(29)15-27-11-12-28-20(24(27)30)14-19(26-28)17-7-10-21(31-2)22(13-17)32-3/h5-14H,4,15H2,1-3H3,(H,25,29)
• InChI Key: RJLRZTKOECNAOO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC(=C(C=C4)OC)OC)C2=O
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol
• CAS No.: 941981-94-8

Description

The compound 2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide features a pyrazolo[1,5-a]pyrazine core substituted at position 2 with a 3,4-dimethoxyphenyl group and at position 5 with an acetamide-linked 4-ethylphenyl moiety.

Comparison with Similar Compounds

Table 1: Structural Analogs of Pyrazolo[1,5-a]pyrazine Derivatives

Compound Name	Core Structure	R1 (Position 2)	R2 (Acetamide Substituent)	Key Features	Reference
Target Compound	Pyrazolo[1,5-a]pyrazine	3,4-Dimethoxyphenyl	4-Ethylphenyl	Lipophilic ethyl group enhances membrane permeability	-
N-(2,3-Dihydro-1,4-benzodioxin-6-yl) analog	Pyrazolo[1,5-a]pyrazine	3,4-Dimethoxyphenyl	2,3-Dihydro-1,4-benzodioxin-6-yl	Benzodioxin ring improves solubility via oxygen atoms
N-(3,4-Dimethylphenyl) analog (CAS 1224000-98-9)	Pyrazolo[1,5-a]pyrazine	4-Methoxyphenyl	3,4-Dimethylphenyl	Methyl groups may reduce metabolic degradation
Fluorinated chromenone derivative (Example 83)	Pyrazolo[3,4-d]pyrimidine-chromenone hybrid	3-Fluoro-4-isopropoxyphenyl	Dimethylamino group	Fluorine atoms enhance bioavailability and target binding

Key Observations :

• Substitution at the acetamide nitrogen (R2) significantly alters physicochemical properties. The 4-ethylphenyl group in the target compound offers moderate lipophilicity compared to the polar benzodioxin group in and the sterically hindered 3,4-dimethylphenyl in .

Key Observations :

• The target compound likely shares synthetic pathways with and , utilizing palladium-catalyzed cross-coupling or nucleophilic substitution reactions.
• Lower yields in fluorinated analogs (e.g., 19% in ) highlight challenges in synthesizing complex heterocyclic systems.

Table 3: Bioactivity of Related Compounds

Compound Class	Reported Bioactivity	Mechanism/Application	Reference
Triazolopyrimidine derivatives (e.g., )	Herbicidal (e.g., 40–43% TMV inhibition), antifungal	Disruption of viral replication or fungal cell walls
Pyrazolo-pyrimidine-chromenone hybrids (e.g., )	Anticancer (kinase inhibition)	Targeting ATP-binding pockets in kinases
Quinazoline-pyrazole hybrids (e.g., )	Antimicrobial (e.g., 50 μg/mL inhibition of wheat赤霉菌)	Interference with microbial enzyme systems

Key Observations :

• Fluorinated derivatives (e.g., ) exhibit enhanced target affinity due to fluorine’s electronegativity and metabolic stability.

Physicochemical Properties

Table 4: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	LogP	Reference
Target Compound*	~463.5 (calculated)	Not reported	Low (predicted)	~3.2	-
N-(Benzodioxin-6-yl) analog	~477.5 (calculated)	Not reported	Moderate (polar benzodioxin)	~2.8
Fluorinated chromenone analog	571.2	302–304	Low (crystalline solid)	~4.1

*Calculated using PubChem tools.

Key Observations :

• The target compound’s higher logP (vs.
• Fluorinated analogs () exhibit high melting points, correlating with crystalline stability.